Cas no 1804254-87-2 (2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804254-87-2
• MF: C₁₀H₇BrF₄OS
• MW: 331.124594926834
• CID: 4973133
• Update Time: 2025-10-30

2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF4OS/c1-5(11)9(16)8-6(12)3-2-4-7(8)17-10(13,14)15/h2-5H,1H3
• InChI Key： ZPSBFPGMHIDFDP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1SC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804254-87-2)

2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804254-87-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and trifluoromethylthio functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its molecular structure, featuring a fluoro-substituted phenyl ring, makes it a valuable intermediate for designing advanced materials and therapeutics.

In recent years, the demand for fluorinated compounds like 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its applications for drug discovery, where fluorinated analogs often improve metabolic resistance and target specificity. The compound’s CAS No. 1804254-87-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics associated with this compound is its role in green chemistry. As industries shift toward sustainable practices, the synthesis and utilization of 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one are being optimized to minimize environmental impact. Questions like "How to synthesize fluorinated ketones efficiently?" or "What are the applications of trifluoromethylthio derivatives?" are commonly explored in scientific forums, highlighting the compound’s interdisciplinary appeal.

The compound’s structural versatility also makes it a candidate for catalysis and polymer chemistry. Its bromo moiety allows for further functionalization, enabling the creation of custom-tailored molecules for niche applications. For instance, it could serve as a precursor for liquid crystal materials or advanced coatings, aligning with the growing interest in high-performance materials.

From a commercial perspective, CAS No. 1804254-87-2 is often listed in chemical catalogs alongside queries such as "suppliers of fluorinated phenyl ketones" or "price trends for bromo-substituted propanones." Its niche market underscores the importance of reliable sourcing and quality control, especially for laboratories focused on high-throughput screening and molecular design.

In summary, 2-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-1-one represents a cutting-edge tool for researchers exploring fluorine chemistry and its applications. Its CAS No. 1804254-87-2 serves as a gateway to innovative solutions in pharmaceuticals, agrochemicals, and material sciences, making it a compound of enduring scientific and industrial significance.